N,N,6-trimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine

• IUPAC Name: N,N,6-trimethyl-2-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C17H21F3N6/c1-12-11-14(24(2)3)23-16(22-12)26-9-7-25(8-10-26)15-13(17(18,19)20)5-4-6-21-15/h4-6,11H,7-10H2,1-3H3
• InChI Key: SMMCGTMNFZHGDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=C(C=CC=N3)C(F)(F)F)N(C)C
• Molecular Formula: C17H21F3N6
• Molecular Weight: 366.4 g/mol

Description

The compound “N,N,6-trimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine” is a complex organic molecule that contains several functional groups and structural features. It includes a pyrimidine ring, a pyridine ring, a piperazine ring, and a trifluoromethyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of nitrogen in the pyrimidine, pyridine, and piperazine rings, as well as the trifluoromethyl group, would likely have a significant impact on its chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. The pyrimidine, pyridine, and piperazine rings, as well as the trifluoromethyl group, could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the various functional groups and rings could affect these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studying its reactivity, investigating its mechanism of action, and testing its effects in biological systems.